Cas no 1250965-95-7 (1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine)

1-[(Oxan-4-yl)methyl]-1H-pyrazol-4-amine is a heterocyclic amine derivative featuring a pyrazole core functionalized with an oxane (tetrahydropyran) substituent. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its balanced reactivity and structural modularity. The presence of the pyrazole amine group allows for further derivatization, while the oxane moiety enhances solubility and stability, making it suitable for diverse synthetic applications. Its well-defined molecular architecture ensures consistent performance in coupling reactions and scaffold modifications. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, offering a robust platform for lead optimization and drug discovery efforts.
1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine structure
1250965-95-7 structure
Product Name:1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine
CAS No:1250965-95-7
MF:C9H15N3O
MW:181.234901666641
MDL:MFCD16841039
CID:4691280
PubChem ID:62384959
Update Time:2025-11-02

1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-amine
    • 1-(oxan-4-ylmethyl)-1H-pyrazol-4-amine
    • 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine
    • MDL: MFCD16841039
    • Inchi: 1S/C9H15N3O/c10-9-5-11-12(7-9)6-8-1-3-13-4-2-8/h5,7-8H,1-4,6,10H2
    • InChI Key: RARSZABMPSQLJJ-UHFFFAOYSA-N
    • SMILES: O1CCC(CN2C=C(C=N2)N)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Topological Polar Surface Area: 53.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 355.5±12.0 °C at 760 mmHg
  • Flash Point: 168.8±19.6 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine Security Information

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1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine Related Literature

Additional information on 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine

1-[(Oxan-4-yl)methyl]-1H-pyrazol-4-amine (CAS No. 1250965-95-7): A Comprehensive Overview

1-[(Oxan-4-yl)methyl]-1H-pyrazol-4-amine (CAS No. 1250965-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and tetrahydropyran structural motifs, is increasingly being explored for its potential applications in drug discovery and material science. The 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine structure offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine is C9H15N3O, with a molecular weight of 181.24 g/mol. Its pyrazole-4-amine derivative nature contributes to its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial in biological systems. Researchers are particularly interested in its potential as a pharmacophore in the design of novel therapeutics targeting inflammation, neurological disorders, and metabolic diseases.

Recent studies highlight the growing demand for 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine synthesis methods, especially in the context of green chemistry. With increasing environmental concerns, scientists are exploring catalytic and solvent-free approaches to produce this compound efficiently. The tetrahydropyran (oxane) moiety in its structure enhances its solubility and bioavailability, making it a promising candidate for drug formulation.

In the pharmaceutical industry, 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine is being investigated for its role in developing kinase inhibitors and GPCR modulators. Its pyrazole core is known to interact with various enzymatic targets, offering potential applications in oncology and immunology. Additionally, its derivatives are being studied for their antimicrobial and antifungal properties, addressing the global challenge of antibiotic resistance.

The agrochemical sector also benefits from 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine applications. Its structural features make it suitable for designing next-generation pesticides and herbicides with improved efficacy and reduced environmental impact. Researchers are optimizing its heterocyclic amine properties to enhance target specificity and minimize off-target effects.

From a commercial perspective, the market for 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine is expanding, driven by its versatility and the increasing demand for customized chemical intermediates. Suppliers and manufacturers are focusing on scalable production techniques to meet the needs of academic and industrial researchers. The compound's CAS No. 1250965-95-7 is frequently referenced in patents and scientific literature, underscoring its importance in innovation.

Quality control and analytical characterization of 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine are critical for ensuring its suitability in high-value applications. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These measures are essential for maintaining consistency in research and industrial processes.

Future research directions for 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine include exploring its potential in nanotechnology and material science. Its ability to form stable complexes with metals and other organic molecules opens avenues for developing functional materials with tailored properties. The compound's amine functionality and oxane ring provide unique opportunities for designing smart polymers and coatings.

In summary, 1-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine (CAS No. 1250965-95-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its distinctive chemical structure and reactivity profile make it a valuable asset in modern chemistry. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in science and industry.

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